5-Methoxy-2-(4-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)pyridazin-3-one

• IUPAC Name: 5-methoxy-2-(4-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)pyridazin-3-one
• InChI: InChI=1S/C23H24N4O3/c1-17-8-10-19(11-9-17)27-21(28)16-20(30-2)22(24-27)23(29)26-14-12-25(13-15-26)18-6-4-3-5-7-18/h3-11,16H,12-15H2,1-2H3
• InChI Key: HXAKNVGOYSNEFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C=C(C(=N2)C(=O)N3CCN(CC3)C4=CC=CC=C4)OC
• Molecular Formula: C23H24N4O3
• Molecular Weight: 404.5 g/mol

Description

5-Methoxy-2-(4-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)pyridazin-3-one is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as MP-10 and has been found to have a variety of biochemical and physiological effects that make it a promising candidate for further investigation.

Scientific Research Applications

Alpha(1)-adrenoceptor Antagonists Design

Research has focused on the design, synthesis, and biological evaluation of compounds with alpha(1)-adrenoceptor blocking properties, utilizing a pharmacophore model. The structural optimization of compounds, including variations in heteroaromatic rings and the analysis of chemical features for selectivity towards alpha(1)-AR, underlines the compound's potential as a therapeutic agent. This has implications for developing medications targeting cardiovascular conditions and urinary retention disorders (L. Betti et al., 2002).

Benzodiazepine Receptor Binding

Another study explored the synthesis of 3,6-disubstituted pyridazino[4,3-c]isoquinolines and their ability to inhibit the binding of [3H]diazepam to rat brain receptors, indicating a potential for anxiety and convulsion management without the anticonvulsant properties typically associated with benzodiazepines (E. Toja et al., 1985).

D4 Dopamine Receptor Agonism

A study on novel arylpiperazine derivatives showed significant affinity and selectivity for D4 dopamine receptors. One compound, PIP3EA, demonstrated substantial agonist efficacy, suggesting its potential in treating disorders related to the dopaminergic system, such as Parkinson's disease and schizophrenia (C. Enguehard-Gueiffier et al., 2006).

Heterocyclic Compounds Synthesis

Research on the synthesis of heterocyclic compounds from 2-arylmethylene-4-oxobutanhydrazides highlights the compound's role in generating pyridazinones, pyrrolones, and pyrazolones. This versatility is crucial for the development of new agrochemicals and pharmaceuticals, demonstrating the compound's utility in organic synthesis and drug discovery (M. H. Soliman et al., 2022).

Corrosion Inhibition

A study on pyranopyrazole derivatives, including their synthesis and investigation as corrosion inhibitors for mild steel in HCl solution, showcases the compound's potential in industrial applications, particularly in extending the lifespan of metal structures and components in corrosive environments (M. Yadav et al., 2016).